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Compound of Interest

Compound Name: 3,3-Dimethyl-1-indanone

Cat. No.: B145499 Get Quote

Technical Guide: Physical Properties of 3,3-
Dimethyl-1-indanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3,3-
Dimethyl-1-indanone, with a specific focus on its melting and boiling points. The information

herein is compiled for use by researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Physical Properties
3,3-Dimethyl-1-indanone is an organic compound that is typically encountered as a colorless

to pale yellow, clear liquid at room temperature.[1][2] This observation suggests that its melting

point is below standard ambient temperature. While a precise melting point is not prominently

documented in readily available literature, its liquid state under normal laboratory conditions is

a key physical characteristic.

The boiling point of 3,3-Dimethyl-1-indanone has been reported under both atmospheric and

reduced pressure conditions, which is critical information for purification and handling during

chemical synthesis.
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The following table summarizes the key physical properties of 3,3-Dimethyl-1-indanone.

Physical Property Value Conditions

Melting Point Not available
Assumed to be below room

temperature

Boiling Point 250.80 °C (estimated) @ 760.00 mm Hg

122 °C @ 16 mmHg

Appearance
Colorless to pale yellow clear

liquid
Standard conditions

Experimental Protocols
The determination of melting and boiling points are fundamental experimental procedures in

organic chemistry for the characterization and purity assessment of a compound.

Melting Point Determination
The melting point of a solid organic compound is the temperature at which it transitions from a

solid to a liquid state. For a pure crystalline solid, this transition occurs over a narrow

temperature range. The presence of impurities typically depresses and broadens the melting

point range. A standard method for determining the melting point involves a melting point

apparatus.

Methodology:

Sample Preparation: A small amount of the finely powdered solid compound is packed into a

capillary tube, sealed at one end.

Apparatus Setup: The capillary tube is placed in a heating block or an oil bath within a

melting point apparatus, adjacent to a calibrated thermometer.

Heating: The sample is heated at a controlled, slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating medium, and the thermometer.
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Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. This property is highly dependent on atmospheric pressure.

Methodology (Capillary Method):

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test

tube or a fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.

Heating: The test tube is attached to a thermometer and heated in a suitable apparatus, such

as a Thiele tube or an aluminum block, to ensure uniform heating.

Observation: As the liquid is heated, a steady stream of bubbles will emerge from the open

end of the inverted capillary tube. The heating is then discontinued, and the liquid is allowed

to cool.

Boiling Point Reading: The temperature at which the liquid just begins to enter the capillary

tube is recorded as the boiling point.

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the physical

properties of an organic compound.
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Figure 1: Generalized Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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